![molecular formula C21H24N2O3 B1265331 methyl (1S,14S,15E,18S)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate](/img/structure/B1265331.png)
methyl (1S,14S,15E,18S)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate
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Overview
Description
methyl (1S,14S,15E,18S)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate is a natural product found in Hunteria zeylanica and Tabernaemontana bufalina with data available.
Scientific Research Applications
Crystal Structure Analysis
Analysis of Naphthoquinone Derivatives : The study of naphthoquinone derivatives such as the one isolated from Stereospermum personatum reveals intricate molecular structures with distinct conformational behaviors. The title structure discussed in the paper exhibits boat conformation in its bicyclic system and forms chains via intermolecular interactions, highlighting its potential in crystallography and molecular design (Ravikumar et al., 2005).
Complexation with Ions : The research on N-Pivot Lariat Crown Ethers containing central functional groups indicates the ability of such molecules to form complexes with sodium ions. This property is significant in the study of host-guest chemistry and molecular recognition processes (Guo & Zong, 1994).
Conformational Analysis of Ethylated Derivatives : The determination of crystal structures of ethylated derivatives sheds light on the conformations and molecular arrangements of such complex organic molecules. Understanding these structures is crucial for the field of structural chemistry and drug design (Kurbanova et al., 2009).
Molecular Interaction and Reaction Studies
Isomerization Studies : Research on the spontaneous isomerization of diazapentacyclodienedicarboxylates provides valuable insights into the dynamic behavior of organic molecules under different conditions. Such studies are fundamental to understanding reaction mechanisms and designing molecules with desired properties (Afonin et al., 2017).
Cycloaddition Reactions : Studies on cycloaddition reactions of oxadiazin carboxylates with various olefins highlight the synthetic potential of these compounds in organic chemistry. The formation of adducts and their subsequent decomposition or transformation are of significant interest for synthetic strategies and material science (Christl et al., 1990).
Synthesis of Functionalized Cyclopentanes : The dirhodium(II)-catalyzed C-H insertion reaction of 5,6-dioxygenated 2-diazo-3-oxohexanoates for synthesizing optically active, highly functionalized cyclopentanes reveals the importance of these compounds in asymmetric synthesis and catalysis (Yakura et al., 1999).
properties
Molecular Formula |
C21H24N2O3 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
methyl (1S,14S,15E,18S)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate |
InChI |
InChI=1S/C21H24N2O3/c1-4-12-11-23(2)17-9-15-13-7-5-6-8-16(13)22-20(15)18(24)10-14(12)19(17)21(25)26-3/h4-8,14,17,19,22H,9-11H2,1-3H3/b12-4-/t14-,17+,19+/m1/s1 |
InChI Key |
TYPMTMPLTVSOBU-VQTPNMTRSA-N |
Isomeric SMILES |
C/C=C\1/CN([C@H]2CC3=C(C(=O)C[C@H]1[C@@H]2C(=O)OC)NC4=CC=CC=C34)C |
Canonical SMILES |
CC=C1CN(C2CC3=C(C(=O)CC1C2C(=O)OC)NC4=CC=CC=C34)C |
synonyms |
vobasine vobasine hydrochloride vobasine monohydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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